Cas no 6836-98-2 (3-phenyloxolan-2-one)

3-phenyloxolan-2-one structure
3-phenyloxolan-2-one structure
Product Name:3-phenyloxolan-2-one
CAS No:6836-98-2
MF:C10H10O2
MW:162.185203075409
CID:506769
PubChem ID:23269
Update Time:2025-04-19

3-phenyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone,dihydro-3-phenyl-
    • 3-Phenyl-dihydro-furan-2-one
    • dihydro-3-phenylfuran-2(3H)-one
    • 3-Phenyldihydro-2(3H)-furanon
    • 3-Phenyldihydro-2(3H)-furanone
    • AKOS017344755
    • alpha-Phenyl-gamma-butyrolactone
    • 2-FURANONE,4,5-DIHYDRO-3-PHENYL-
    • 2-phenylbutyro-lactone
    • 2-phenyl-gamma-butyrolactone
    • Z1198158252
    • D78713
    • BRN 0130707
    • QGHNDAKWOGAJHS-UHFFFAOYSA-N
    • CHEMBL1398
    • 3-phenyloxolan-2-one
    • 4,5-Dihydro-3-phenyl-2(3H)-furanone
    • Phenylbutyrolacton
    • SCHEMBL576473
    • 6836-98-2
    • 3-Phenyldihydrofuran-2(3H)-one
    • 5-17-10-00027 (Beilstein Handbook Reference)
    • DTXSID00987908
    • AKOS005216507
    • 2(3H)-FURANONE, 4,5-DIHYDRO-3-PHENYL-
    • CHEBI:189992
    • BDBM50180937
    • 2-phenylbutyrolactone
    • MFCD01725878
    • EN300-192110
    • Inchi: 1S/C10H10O2/c11-10-9(6-7-12-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2
    • InChI Key: QGHNDAKWOGAJHS-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 162.0681
  • Monoisotopic Mass: 162.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.154
  • Boiling Point: 327.9°C at 760 mmHg
  • Flash Point: 135.5°C
  • Refractive Index: 1.548
  • PSA: 26.3

3-phenyloxolan-2-one Pricemore >>

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